3-Amino-5-(perfluorophenyl)pyrazole Hydrochloride

• Molecular Formula: C9H5ClF5N3
• Molecular Weight: 285.60 g/mol
• IUPAC Name: 5-(2,3,4,5,6-pentafluorophenyl)-1H-pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C9H4F5N3.ClH/c10-5-4(2-1-3(15)17-16-2)6(11)8(13)9(14)7(5)12;/h1H,(H3,15,16,17);1H
• InChI Key: LGXWGJKWLXMAAO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NN=C1N)C2=C(C(=C(C(=C2F)F)F)F)F.Cl

Description

MFCD32876619 is a chemical compound that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is known for its stability and reactivity, making it a valuable subject of study in both academic and industrial research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD32876619 typically involves a series of well-defined chemical reactions. One common method includes the use of triazolo ring compounds, which are subjected to methanesulfonate crystal formation . The preparation method is straightforward and suitable for large-scale industrial production, ensuring good solubility and stability of the final product .

Industrial Production Methods: Industrial production of MFCD32876619 follows similar synthetic routes but on a larger scale. The process is optimized for efficiency and cost-effectiveness, ensuring that the compound can be produced in sufficient quantities to meet demand. The use of advanced crystallization techniques further enhances the purity and stability of the compound .

Chemical Reactions Analysis

Types of Reactions: MFCD32876619 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s properties and enhancing its applicability in different fields.

Common Reagents and Conditions: Common reagents used in the reactions involving MFCD32876619 include oxidizing agents, reducing agents, and various catalysts. The reaction conditions are carefully controlled to ensure the desired outcomes, with temperature, pressure, and solvent choice playing crucial roles .

Major Products Formed: The major products formed from the reactions of MFCD32876619 depend on the specific reagents and conditions used. For instance, oxidation reactions may yield different products compared to reduction or substitution reactions. The ability to tailor the reaction conditions allows for the synthesis of a wide range of derivatives .

Scientific Research Applications

MFCD32876619 has a broad range of applications in scientific research. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it serves as a probe for studying various biochemical pathways. In medicine, it has potential therapeutic applications, particularly in the development of new drugs. Industrially, it is used in the production of advanced materials and specialty chemicals .

Mechanism of Action

The mechanism of action of MFCD32876619 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, thereby modulating their activity. This interaction can lead to various biological outcomes, depending on the specific pathways involved .

Comparison with Similar Compounds

Similar Compounds: Several compounds share structural similarities with MFCD32876619. These include other triazolo ring compounds and methanesulfonate derivatives. Each of these compounds has unique properties that make them suitable for different applications .

Uniqueness of MFCD32876619: What sets MFCD32876619 apart from similar compounds is its exceptional stability and reactivity. These properties make it particularly valuable for applications that require precise control over chemical reactions and outcomes. Additionally, its versatility in undergoing various types of reactions further enhances its utility in scientific research and industrial applications .